EGF816 mesylate
EGF816 mesylate
EGF816 mesylate is a novel covalent inhibitor of mutant-selective EGFR; overcomes T790M-mediated resistance in NSCLC.
Brand Name:
Vulcanchem
CAS No.:
1508250-72-3
VCID:
VC0003134
InChI:
InChI=1S/C26H31ClN6O2.CH4O3S/c1-18-16-19(12-13-28-18)25(35)30-26-29-22-10-6-9-21(27)24(22)33(26)20-8-4-5-15-32(17-20)23(34)11-7-14-31(2)3;1-5(2,3)4/h6-7,9-13,16,20H,4-5,8,14-15,17H2,1-3H3,(H,29,30,35);1H3,(H,2,3,4)/b11-7+;/t20-;/m1./s1
SMILES:
CC1=NC=CC(=C1)C(=O)NC2=NC3=C(N2C4CCCCN(C4)C(=O)C=CCN(C)C)C(=CC=C3)Cl.CS(=O)(=O)O
Molecular Formula:
C27H35ClN6O5S
Molecular Weight:
591.12
EGF816 mesylate
CAS No.: 1508250-72-3
Inhibitors
VCID: VC0003134
Molecular Formula: C27H35ClN6O5S
Molecular Weight: 591.12
| CAS No. | 1508250-72-3 |
|---|---|
| Product Name | EGF816 mesylate |
| Molecular Formula | C27H35ClN6O5S |
| Molecular Weight | 591.12 |
| IUPAC Name | N-[7-chloro-1-[(3R)-1-[(E)-4-(dimethylamino)but-2-enoyl]azepan-3-yl]benzimidazol-2-yl]-2-methylpyridine-4-carboxamide;methanesulfonic acid |
| Standard InChI | InChI=1S/C26H31ClN6O2.CH4O3S/c1-18-16-19(12-13-28-18)25(35)30-26-29-22-10-6-9-21(27)24(22)33(26)20-8-4-5-15-32(17-20)23(34)11-7-14-31(2)3;1-5(2,3)4/h6-7,9-13,16,20H,4-5,8,14-15,17H2,1-3H3,(H,29,30,35);1H3,(H,2,3,4)/b11-7+;/t20-;/m1./s1 |
| SMILES | CC1=NC=CC(=C1)C(=O)NC2=NC3=C(N2C4CCCCN(C4)C(=O)C=CCN(C)C)C(=CC=C3)Cl.CS(=O)(=O)O |
| Description | EGF816 mesylate is a novel covalent inhibitor of mutant-selective EGFR; overcomes T790M-mediated resistance in NSCLC. |
| Reference | [1]. AACR Annual Meeting 2014; April 5-9, 2014; San Diego, CA. |
| PubChem Compound | 91809207 |
| Last Modified | Nov 11 2021 |
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